Cas no 141102-00-3 (N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide)

• Product Name: N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide
• CAS No: 141102-00-3
• MF: C₂₄H₁₇N₃O₆S
• MW: 475.473284482956
• CID: 5444684
• Update Time: 2025-10-29

N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]-3-oxo-
• N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide

• Inchi： 1S/C24H17N3O6S/c1-14-12-22(26-33-14)27-34(30,31)17-9-7-16(8-10-17)25-23(28)20-13-19-18-5-3-2-4-15(18)6-11-21(19)32-24(20)29/h2-13H,1H3,(H,25,28)(H,26,27)
• InChI Key： HNOWQSFDYFENCN-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NC1=CC=C(S(NC4C=C(C)ON=4)(=O)=O)C=C1)=O)C(=O)O2)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide

Introduction to N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide (CAS No. 141102-00-3)

N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide, identified by its CAS number 141102-00-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that integrates various heterocyclic and sulfamoyl functionalities, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The core structure of this compound consists of a benzo[f]chromene scaffold, which is a fused ring system comprising a benzene ring and a chromene moiety. The benzo[f]chromene moiety is particularly noteworthy as it has been extensively studied for its pharmacological properties. Specifically, it has shown promise in the inhibition of various enzymes and receptors involved in inflammatory and neoplastic processes. The presence of a 3-oxo group in the chromene ring further enhances its reactivity and potential for biological interaction.

Adjacent to the benzo[f]chromene core is a phenyl ring that is modified with a sulfamoyl group. The sulfamoyl functionality, represented as -SO₂NH₂, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In this compound, the sulfamoyl group is linked to the phenyl ring through an amide bond, creating a highly polar and potentially bioactive moiety. The specific arrangement of these functional groups contributes to the compound's unique chemical properties and biological potential.

The terminal part of the molecule features a 5-methyl-1,2-oxazole ring. Oxazole rings are five-membered heterocycles containing one oxygen atom and two nitrogen atoms. The 5-methyl substitution on the oxazole ring introduces additional steric bulk and electronic effects that can influence the compound's interactions with biological targets. This oxazole moiety has been identified as a key component in several bioactive molecules, contributing to their pharmacological efficacy.

The synthesis of N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfamoyl group onto the phenyl ring typically involves nucleophilic substitution or condensation reactions, while the attachment of the benzo[f]chromene core often requires cyclization or coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

In recent years, there has been growing interest in developing small molecules that can modulate inflammatory pathways. The sulfamoyl group in N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide suggests potential activity against inflammatory mediators such as cytokines and chemokines. Preclinical studies have indicated that compounds with similar sulfamoyl functionalities can inhibit key enzymes involved in inflammation, such as COX (cyclooxygenase) and LOX (lipoxygenase). The benzo[f]chromene core further enhances this potential by providing additional interactions with biological targets.

Another area of interest is the development of anticancer agents. The structural features of this compound make it a candidate for inhibiting kinases and other enzymes involved in tumor growth and progression. Specifically, the oxazole ring has been shown to interact with ATP-binding sites in kinases, leading to their inhibition. Additionally, the sulfamoyl group can serve as a hinge-binding motif, further enhancing binding affinity to biological targets. These properties make N-{4-[\ (5-methyl\ 1\ , 2\ - oxazol\ - 3\ - yl)\ sulfamoyl]\ \ phenyl}\ \ - 3\ - oxo\ - 3H\ - benz\ o\[f\]\ chromene\ - 2\ - carboxamide\) a promising candidate for further investigation in oncology research.

The benzo[f]chromene scaffold has also been explored for its antimicrobial properties. Studies have shown that certain derivatives of benzo[f]chromene can exhibit activity against bacteria, fungi, and viruses. The presence of multiple functional groups in N-{4-[\ (5-methyl\ 1\ , 2\ - oxazol\ - 3\ - yl)\ sulfamoyl]\ \ phenyl}\ \ - 3\ - oxo\ - 3H\ - benz\ o\[f\]\ chromene\ - 2\ - carboxamide\) may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways.

In conclusion, N-{4-[\ (5-methyl\ 1\ , 2\ - oxazol\ - 3\ - yl)\ sulfamoyl]\ \ phenyl}\ \ - 3\ - oxo\ - 3H\ \ benz\ o\[f\]\ \ chromene\ \ 2\ \ carboxamide\) (CAS No. 141102\-00\-3) is a multifunctional compound with significant potential in pharmaceutical applications. Its unique structure combines various bioactive moieties that can interact with multiple biological targets. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic potential in areas such as inflammation management and cancer treatment.